molecular formula C11H14O5 B8686236 4-(2-Methoxyethoxymethoxy)benzoic acid CAS No. 113102-01-5

4-(2-Methoxyethoxymethoxy)benzoic acid

Cat. No.: B8686236
CAS No.: 113102-01-5
M. Wt: 226.23 g/mol
InChI Key: PJJWIOJTMLMOLP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-(2-Methoxyethoxymethoxy)benzoic acid is a benzoic acid derivative featuring a 2-methoxyethoxymethoxy substituent at the para position. The compound’s applications may span pharmaceuticals, agrochemicals, or analytical chemistry, leveraging its unique substituent for tailored reactivity or bioavailability .

Properties

CAS No.

113102-01-5

Molecular Formula

C11H14O5

Molecular Weight

226.23 g/mol

IUPAC Name

4-(2-methoxyethoxymethoxy)benzoic acid

InChI

InChI=1S/C11H14O5/c1-14-6-7-15-8-16-10-4-2-9(3-5-10)11(12)13/h2-5H,6-8H2,1H3,(H,12,13)

InChI Key

PJJWIOJTMLMOLP-UHFFFAOYSA-N

Canonical SMILES

COCCOCOC1=CC=C(C=C1)C(=O)O

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Similar Benzoic Acid Derivatives

Structural and Physicochemical Properties

The table below compares 4-(2-Methoxyethoxymethoxy)benzoic acid with structurally related compounds:

Compound Name Substituent(s) Molecular Formula Molecular Weight Key Properties/Applications References
4-(2-Methoxyethoxymethoxy)benzoic acid -OCH₂CH₂OCH₃ at C4 C₁₁H₁₄O₆ 242.23 g/mol High polarity, potential drug delivery applications (inferred)
4-Methoxybenzoic acid -OCH₃ at C4 C₈H₈O₃ 152.15 g/mol Lower solubility; used as a preservative
4-Hydroxy-3-methoxybenzoic acid (Vanillic acid) -OH at C4, -OCH₃ at C3 C₈H₈O₄ 168.14 g/mol Antioxidant; intermediate in lignin degradation
3,5-Dimethoxy-4-hydroxybenzoic acid (Syringic acid) -OH at C4, -OCH₃ at C3/C5 C₉H₁₀O₅ 198.17 g/mol Antimicrobial; plant metabolite
4-[(4-Methylphenoxy)acetyl]aminobenzoic acid derivative -NHCOCH₂O(C₆H₄CH₃) at C4 C₁₈H₁₉NO₅ 329.35 g/mol Synthetic intermediate; enzyme inhibition
4-Hydroxybenzoic acid -OH at C4 C₇H₆O₃ 138.12 g/mol Preservative; low pKa (~4.5)

Key Observations :

  • Substituent Effects: The 2-methoxyethoxymethoxy group in the target compound introduces a branched ether chain, increasing hydrophilicity compared to single methoxy or hydroxy groups. This may enhance water solubility and reduce crystallinity, advantageous for drug formulation . Electron-donating groups (e.g., -OCH₃) decrease benzoic acid’s acidity (higher pKa), while electron-withdrawing groups (e.g., -NO₂) increase acidity. The target compound’s ether substituent is weakly electron-donating, suggesting a pKa slightly higher than unsubstituted benzoic acid (pKa ~4.2) but lower than 4-methoxybenzoic acid (pKa ~4.5) .
  • Biological Activity: Vanillic acid (4-hydroxy-3-methoxybenzoic acid) exhibits antioxidant and anti-inflammatory properties, attributed to its phenolic -OH group .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.